Cas no 51594-34-4 ((1S,2S)-(+)-2-amino-3-methoxy-1-phenyl-1-propanol)

• Product Name: (1S,2S)-(+)-2-amino-3-methoxy-1-phenyl-1-propanol
• CAS No: 51594-34-4
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• MDL: MFCD00012395
• CID: 89661
• PubChem ID: 24859023
• Update Time: 2025-11-02

(1S,2S)-(+)-2-amino-3-methoxy-1-phenyl-1-propanol Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-(+)-2-amino-3-methoxy-1-phenyl-1-propanol
• (1S,2S)-2-amino-3-methoxy-1-phenylpropan-1-ol
• (+)-(1S,2S)-2-amino-3-methoxy-1-phenylpropan-1-ol
• (+)-1-methoxy-2-amino-3-phenyl-3-hydroxypropane
• (1S,2S)-(+)-1
• (1S,2S)-(+)-1-phenyl-2-amino-3-methoxypropan-1-ol
• (1S,2S)-(+)-1-phenyl-2-amino-3-methoxypropanol
• (1S,2S)-1-phenyl-2-amino-3-methoxy-1-propanol
• 316520_ALDRICH
• AC1NT5JO
• AG-F-74864
• CTK1G8769
• SureCN2066405
• (1s,2s)-2-amino-3-methoxy-1-phenyl-1-propanol
• 51594-34-4
• AMY25698
• SCHEMBL2066405
• (1S,2S)-(+)-2-Amino-3-methoxy-1-phenyl-1-propanol, 98%
• 2-Amino-3-methoxy-1-phenyl-1-propanol #
• DTXSID00415938
• AKOS015913050
• InChI=1/C10H15NO2/c1-13-7-9(11)10(12)8-5-3-2-4-6-8/h2-6,9-10,12H,7,11H2,1H3/t9-,10-/m0/s

• MDL： MFCD00012395
• Inchi： 1S/C10H15NO2/c1-13-7-9(11)10(12)8-5-3-2-4-6-8/h2-6,9-10,12H,7,11H2,1H3/t9-,10-/m0/s1
• InChI Key： SNTCCWUWWYWRLN-UWVGGRQHSA-N
• SMILES： O[C@@H](C1C=CC=CC=1)[C@H](COC)N

Computed Properties

• Exact Mass: 181.11000
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.105
• Melting Point: 51-53 °C (lit.)
• Boiling Point: 325.5°C at 760 mmHg
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.545
• PSA: 55.48000
• LogP: 1.39400
• Optical Activity: [α]18/D +25°, c = 10.6 in chloroform
• Solubility: Not available

(1S,2S)-(+)-2-amino-3-methoxy-1-phenyl-1-propanol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on (1S,2S)-(+)-2-amino-3-methoxy-1-phenyl-1-propanol

Introduction to (1S,2S)-(+)-2-amino-3-methoxy-1-phenyl-1-propanol and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, (1S,2S)-(+)-2-amino-3-methoxy-1-phenyl-1-propanol, with a CAS number 51594-34-4, has garnered significant attention due to its unique structural and functional properties. This compound, characterized by its specific stereochemistry and molecular composition, has been the subject of extensive research in various fields, including drug discovery, enzyme inhibition, and metabolic studies.

The stereochemical configuration of (1S,2S)-(+)-2-amino-3-methoxy-1-phenyl-1-propanol is a critical factor that influences its biological activity. The (1S,2S) configuration ensures that the molecule interacts with biological targets in a highly specific manner, which is essential for the development of effective therapeutic agents. This specificity has made it a valuable scaffold for designing novel drugs that can target various diseases with high precision.

In recent years, research on (1S,2S)-(+)-2-amino-3-methoxy-1-phenyl-1-propanol has been particularly focused on its potential applications in treating neurological disorders. Studies have shown that this compound can modulate the activity of certain enzymes and receptors involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The methoxy and amino functional groups in its structure contribute to its ability to interact with biological pathways that are dysregulated in these conditions.

One of the most intriguing aspects of (1S,2S)-(+)-2-amino-3-methoxy-1-phenyl-1-propanol is its role as a chiral auxiliary in organic synthesis. Chiral auxiliaries are essential tools in asymmetric synthesis, where they help to create enantiomerically pure compounds. This compound's ability to induce high enantioselectivity has made it a popular choice for synthesizing other complex molecules that require precise stereochemical control.

Advances in computational chemistry have further enhanced our understanding of (1S,2S)-(+)-2-amino-3-methoxy-1-phenyl-1-propanol. Molecular modeling studies have revealed detailed insights into its interactions with biological targets at the atomic level. These insights have been instrumental in designing derivatives of this compound that exhibit improved pharmacological properties. For instance, computational studies have identified modifications that can enhance binding affinity and reduce off-target effects.

The synthesis of (1S,2S)-(+)-2-amino-3-methoxy-1-phenyl-1-propanol has also seen significant advancements. Modern synthetic methodologies have enabled the production of this compound in higher yields and purities compared to traditional methods. Techniques such as catalytic asymmetric hydrogenation have been particularly effective in achieving the desired stereochemical configuration efficiently.

Industrial applications of (1S,2S)-(+)-2-amino-3-methoxy-1-phenyl-1-propanol are expanding rapidly. Pharmaceutical companies are increasingly incorporating this compound into their drug development pipelines due to its versatility and potential therapeutic benefits. Additionally, its use as an intermediate in the synthesis of other bioactive molecules has made it a valuable asset for chemical manufacturers.

The environmental impact of producing and using (1S,2S)-(+)-2-amino-3-methoxy-1-propanol is also a area of growing interest. Researchers are exploring sustainable synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles are being applied to develop more eco-friendly processes for its production, ensuring that its benefits can be harnessed without compromising environmental integrity.

In conclusion,(1S,2S)-(+)-2-amino-3-methoxy-1-phenyl-1-propanol (CAS no 51594-34-4) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and biological activities make it a promising candidate for treating various diseases. As research continues to uncover new applications and synthetic methods for this compound,(its importance is expected to grow even further), driving innovation across multiple scientific disciplines.